Cas no 14683-75-1 (Phosphorothioic acid,O,O-diethyl S-hexyl ester)

• Product Name: Phosphorothioic acid,O,O-diethyl S-hexyl ester
• CAS No: 14683-75-1
• MF: C₁₀H₂₃O₃PS
• MW: 254.326583147049
• CID: 196938
• PubChem ID: 167139
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl S-hexyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl S-hexyl ester
• diethoxy-hexan-2-yloxy-sulfanylidene-phosphorane
• diethoxy-hexan-2-yloxy-sulfanylidene-λ⁵-phosphane
• BRN 1709126
• GD-189
• O,O-diethyl O-hexan-2-yl phosphorothioate
• O,O-Diethyl S-hexyl phosphorothioate
• diethoxy-hexan-2-yloxy-sulfanylidene-lambda5-phosphane
• 14683-75-1
• DTXSID40932937
• Phosphorothioic acid, O,O-diethyl S-hexyl ester

• Inchi： 1S/C10H23O3PS/c1-5-8-9-10(4)13-14(15,11-6-2)12-7-3/h10H,5-9H2,1-4H3
• InChI Key： FUHNJWGKVQRFEE-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC(C)CCCC

Computed Properties

• Exact Mass: 254.11069
• Monoisotopic Mass: 254.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 273.7°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.464
• PSA: 27.69
• LogP: 4.52980